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Compound of Interest

Compound Name: Tris(trimethylsilyl)methane

Cat. No.: B092476

Technical Support Center:
Tris(trimethylsilyl)methane

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) concerning the stability and safe handling of Tris(trimethylsilyl)methane. It is intended
for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

What is Tris(trimethylsilyl)methane and what are its common applications?

Tris(trimethylsilyl)methane, with the chemical formula C10H28Si3, is an organosilicon
compound.[1] It is a colorless liquid soluble in hydrocarbon solvents.[1] A primary application is
in the formation of the sterically demanding "trisyl" ligand.[2] For example, it reacts with methyl
lithium to produce tris(trimethylsilyl)methyllithium, also known as trisyllithium, which is utilized in
Petersen olefination reactions.[1]

What are the main hazards associated with Tris(trimethylsilyl)methane?

Tris(trimethylsilyl)methane is classified as a combustible liquid.[3][4] It can cause skin and
serious eye irritation, and may also lead to respiratory irritation.[4][5] Upon exposure to high
temperatures or open flames, it can produce irritating fumes and organic acid vapors.[3]
Additionally, the liquid can generate a strong static charge when poured.[3]
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How should Tris(trimethylsilyl)methane be stored?

It is crucial to store Tris(trimethylsilyl)methane in a tightly closed container in a cool, dry, and
well-ventilated area.[3] The storage location should be kept away from heat, sparks, open
flames, and other sources of ignition.[3] For long-term storage, a temperature of -70°C in a

freezer is recommended.
What materials are incompatible with Tris(trimethylsilyl)methane?

Tris(trimethylsilyl)methane is incompatible with acids, alcohols, peroxides, and oxidizing
agents.[3] Contact with these substances should be strictly avoided to prevent hazardous

reactions.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Unexpected reaction or

decomposition

Contamination with
incompatible materials (acids,
alcohols, peroxides, oxidizing

agents).[3]

Immediately and safely quench
the reaction if possible. Review
the experimental protocol to
identify and eliminate the
source of contamination.
Ensure all glassware is clean

and dry before use.

Exposure to heat or ignition

sources.[3]

Remove the material from the
heat source. If a fire occurs,
use water spray, foam, carbon
dioxide, or dry chemical to
extinguish it.[3] Do not use

straight streams of water.[3]

Material appears cloudy or

contains precipitates

Reaction with atmospheric

moisture or improper storage.

This may indicate hydrolysis or
decomposition. It is
recommended to use fresh,
properly stored material for
sensitive reactions. Consider
purification by distillation if

appropriate and safe to do so.

Skin or eye irritation during

handling

Direct contact with the liquid or

vapor.[4]

For skin contact, wash the
affected area with plenty of
soap and water.[3] For eye
contact, immediately flush with
water for at least 15 minutes,
removing contact lenses if
present.[3] Seek medical
attention.[3] Always wear
appropriate personal protective

equipment (PPE).
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Static discharge during transfer

The liquid generates a strong

static charge when poured.[3]

Ground and bond all
containers and receiving
equipment during transfer.[3]

Use only non-sparking tools.[3]

: _ E

Property Value Source(s)
Molecular Formula C10H28sSi3 [3114]
Molar Mass 232.59 g/mol [2]
Appearance Colorless liquid [1]

Density 0.827 g/mL at 25 °C [1112]
Boiling Point 219 °C (426 °F; 492 K) [1]

55-56 °C at 2 mmHg

[2]

Flash Point

76 °C (168.8 °F) - closed cup

[2]

Refractive Index

n20/D 1.464

[2]

Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

A standardized workflow for handling Tris(trimethylsilyl)methane is crucial to minimize

exposure and ensure safety.
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Safe Handling Workflow for Tris(trimethylsilyl)methane

Preparation

Don Appropriate PPE:
- Neoprene or nitrile rubber gloves
- Chemical goggles
- Protective clothing
- NIOSH-certified organic vapor respirator

'

Work in a well-ventilated area
(e.g., fume hood)

v

Ensure safety shower and
eye wash station are accessible

Handling ahd Transfer

Ground and bond all containers
and receiving equipment

'

Use only non-sparking tools

v

Transfer the liquid carefully,
avoiding splashes and vapor generation

Post-Exeeriment

Clean up any spills promptly
with absorbent material

'

Dispose of waste in a licensed
waste disposal facility

'

Wash hands and exposed skin
thoroughly after handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tris(trimethylsilyl)methane.
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Personal Protective Equipment (PPE) Specifications:
e Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3]

o Eye Protection: Chemical goggles should be worn.[3] Contact lenses should not be worn
when handling this chemical.[3]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[3]

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified organic vapor (black
cartridge) respirator is recommended.[3]

Spill and Emergency Procedures

In the event of a spill or exposure, the following logical steps should be followed.
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Emergency Response Logic for Tris(trimethylsily)methane Incidents

Incident Occurs

Spill? Exposure?

Use water spray, foam, CO2, or dry chemical.
Cool exposed surfaces with water.
Wear full protective equipment.

Inhalation

Skin Contact Eye Contact Inhalation

Evacuate unnecessary personnel.
Remove ignition sources.

Contain spill with absorbent material.

Use non-sparking tools for cleanup.

Wash with plenty of soap and water. FIUShRZﬁszo:ggl::;i mins. Move to fresh air.
Get medical advice. . N . If feeling unwell, seek medical advice.
Get medical advice.

Secure Area &
Report Incident

Click to download full resolution via product page
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Caption: Decision-making flow for handling emergencies involving
Tris(trimethylsilyl)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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